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Compound of Interest

Compound Name: 4-Ethoxy-2-nitrophenyl isocyanate

Cat. No.: B010782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethoxy-2-nitrophenyl
isocyanate (CAS No. 108128-49-0), a specialty chemical with potential applications in organic

synthesis and pharmaceutical research. This document details its commercial availability, offers

insights into its synthesis, and explores its potential, though currently undocumented, role in

drug discovery.

Commercial Availability
4-Ethoxy-2-nitrophenyl isocyanate is available from a select number of chemical suppliers.

The table below summarizes the available data on suppliers, purity, and pricing. Researchers

are advised to contact the suppliers directly for the most current information and to inquire

about bulk quantities.
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Supplier CAS Number Purity
Available
Quantities

Price (USD)

American

Custom

Chemicals

Corporation (via

ChemicalBook)

108128-49-0 97% 1g $714.91

5g $1222.45

A2B Chem 108128-49-0 Not Specified Inquire Inquire

Santa Cruz

Biotechnology,

Inc.

108128-49-0 Not Specified Inquire Inquire

Chemical Point 108128-49-0 Not Specified Inquire Inquire

Energy Chemical 108128-49-0 Not Specified Inquire Inquire

CONIER CHEM

AND PHARMA

LIMITED

108128-49-0 Not Specified Inquire Inquire

Aromsyn Co.,

Ltd.
108128-49-0 Not Specified Inquire Inquire

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol specifically for 4-Ethoxy-2-nitrophenyl
isocyanate is not readily available in the public domain. However, the general synthesis of

aromatic isocyanates is a well-established process in organic chemistry. The most common

method for preparing isocyanates from anilines involves the use of phosgene or a phosgene

equivalent.

General Reaction Scheme for Isocyanate Synthesis:
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Figure 1: General synthesis of aromatic isocyanates.

Conceptual Experimental Protocol (Based on related syntheses):

This is a generalized procedure and must be adapted and optimized for the specific synthesis

of 4-Ethoxy-2-nitrophenyl isocyanate. This reaction should only be performed by trained

chemists in a well-ventilated fume hood with appropriate safety precautions due to the extreme

toxicity of phosgene.

Reaction Setup: A solution of 4-Ethoxy-2-nitroaniline in a dry, inert solvent (e.g., toluene or

ethyl acetate) is prepared in a reaction vessel equipped with a stirrer, a reflux condenser,

and a gas inlet tube.

Phosgenation: Phosgene gas is bubbled through the solution at a controlled rate. The

reaction is typically carried out at elevated temperatures.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or infrared (IR) spectroscopy (monitoring the
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disappearance of the N-H stretch of the aniline and the appearance of the characteristic

isocyanate -N=C=O stretch).

Workup: Upon completion, the excess phosgene and solvent are removed by distillation

under reduced pressure.

Purification: The crude 4-Ethoxy-2-nitrophenyl isocyanate is then purified, typically by

vacuum distillation or recrystallization.

Applications in Drug Discovery and Signaling
Pathways
Currently, there is a lack of published research detailing the specific use of 4-Ethoxy-2-
nitrophenyl isocyanate in drug development or its interaction with known signaling pathways.

However, isocyanates are a valuable class of reagents in medicinal chemistry. They are

frequently used as electrophilic synthons to create urea, urethane, and carbamate linkages,

which are common motifs in biologically active molecules.

The presence of the ethoxy and nitro groups on the phenyl ring of this particular isocyanate

offers medicinal chemists opportunities for further functionalization and structure-activity

relationship (SAR) studies. The nitro group can, for instance, be reduced to an amine, providing

a handle for further derivatization.

Hypothetical Experimental Workflow in Drug Discovery:

The following diagram illustrates a potential workflow where 4-Ethoxy-2-nitrophenyl
isocyanate could be utilized as a building block in the synthesis of a small molecule library for

biological screening.
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Figure 2: Potential workflow for drug discovery.
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In conclusion, 4-Ethoxy-2-nitrophenyl isocyanate is a commercially available reagent that

holds potential for the synthesis of novel compounds in the field of drug discovery. While

specific experimental protocols and biological applications are not yet documented in readily

accessible literature, its chemical structure suggests it could be a valuable tool for medicinal

chemists. Researchers interested in this compound are encouraged to develop their own

synthetic methodologies and explore its utility in creating new chemical entities for biological

evaluation.

To cite this document: BenchChem. [In-Depth Technical Guide to 4-Ethoxy-2-nitrophenyl
isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010782#commercial-suppliers-of-4-ethoxy-2-
nitrophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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